Cas no 5463-24-1 (Phenyl 4-ethoxycarbonyloxy-3-methoxybenzoate)

Phenyl 4-ethoxycarbonyloxy-3-methoxybenzoate structure
5463-24-1 structure
Product Name:Phenyl 4-ethoxycarbonyloxy-3-methoxybenzoate
CAS No:5463-24-1
MF:C17H16O6
MW:316.305345535278
CID:942286
PubChem ID:226350
Update Time:2025-04-19

Phenyl 4-ethoxycarbonyloxy-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Phenyl 4-ethoxycarbonyloxy-3-methoxybenzoate
    • 4-Aethoxycarbonyloxy-3-methoxy-benzoesaeure-phenylester
    • 4-ethoxycarbonyloxy-3-methoxy-benzoic acid phenyl ester
    • AC1L5EPB
    • AC1Q61K8
    • AG-J-84154
    • AR-1L0430
    • CTK5A2001
    • NSC16730
    • phenyl 4-[(ethoxycarbonyl)oxy]-3-methoxybenzoate
    • DTXSID60280407
    • 5463-24-1
    • NSC-16730
    • Inchi: 1S/C17H16O6/c1-3-21-17(19)23-14-10-9-12(11-15(14)20-2)16(18)22-13-7-5-4-6-8-13/h4-11H,3H2,1-2H3
    • InChI Key: ZCQHTGHGGYBPDN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=O)OC2C=CC=CC=2)C=CC=1OC(=O)OCC

Computed Properties

  • Exact Mass: 316.09468
  • Monoisotopic Mass: 316.094688
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.229
  • Boiling Point: 475.7°C at 760 mmHg
  • Flash Point: 211°C
  • Refractive Index: 1.552
  • PSA: 71.06
  • LogP: 3.44970
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